Cas no 58774-39-3 (Benzene,[(2-phenylcyclopropyl)methyl]-)

Benzene,[(2-phenylcyclopropyl)methyl]- structure
58774-39-3 structure
Product Name:Benzene,[(2-phenylcyclopropyl)methyl]-
CAS No:58774-39-3
MF:C16H16
MW:208.298244476318
CID:379321
PubChem ID:274384
Update Time:2025-04-19

Benzene,[(2-phenylcyclopropyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,[(2-phenylcyclopropyl)methyl]-
    • (2-benzylcyclopropyl)benzene
    • (2'-benzylcyclopropyl)benzene
    • [(2-phenylcyclopropyl)methyl]benzene
    • AC1L6UE8
    • AC1Q1HOF
    • AG-J-73687
    • AR-1A2150
    • CTK5A8855
    • KST-1A6308
    • NSC120413
    • DTXSID50298051
    • NSC-120413
    • 58774-39-3
    • Inchi: 1S/C16H16/c1-3-7-13(8-4-1)11-15-12-16(15)14-9-5-2-6-10-14/h1-10,15-16H,11-12H2
    • InChI Key: ARBKNNZVMINNDZ-UHFFFAOYSA-N
    • SMILES: C1(CC2C=CC=CC=2)CC1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.12528
  • Monoisotopic Mass: 208.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.064
  • Boiling Point: 319.9°C at 760 mmHg
  • Flash Point: 153.5°C
  • Refractive Index: 1.605
  • PSA: 0
  • LogP: 4.03280
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